4-(3-(6-(pyridin-2-yl)-3,4-dihydro-1H-benzo[4,5]imidazo[1,2-a][1,3,5]triazino[1,2-c][1,3,5]triazin-2(6H)-yl)propyl)morpholine

Specification

• Molecular Formula: C23H28N8O
• Molecular Weight: 432.5 g/mol
• IUPAC Name: 4-[3-(9-pyridin-2-yl-2,4,6,8,10,17-hexazatetracyclo[8.7.0.02,7.011,16]heptadeca-1(17),6,11,13,15-pentaen-4-yl)propyl]morpholine
• Standard InChI: InChI=1S/C23H28N8O/c1-2-8-20-18(6-1)26-23-30-17-29(11-5-10-28-12-14-32-15-13-28)16-25-22(30)27-21(31(20)23)19-7-3-4-9-24-19/h1-4,6-9,21H,5,10-17H2,(H,25,27)
• Standard InChI Key: FVOLKPQFOHSUDI-UHFFFAOYSA-N
• Canonical SMILES: C1COCCN1CCCN2CN=C3NC(N4C5=CC=CC=C5N=C4N3C2)C6=CC=CC=N6

Introduction

The compound 4-(3-(6-(pyridin-2-yl)-3,4-dihydro-1H-benzoimidazo[1,2-a]triazino[1,2-c]triazin-2(6H)-yl)propyl)morpholine is a complex organic molecule with a unique structure that combines several heterocyclic rings, including a pyridine, a benzimidazole, and two triazine rings, along with a morpholine moiety. This compound is not explicitly mentioned in the provided search results, so we will discuss its potential properties and applications based on similar compounds and general principles of organic chemistry.

Synthesis and Preparation

The synthesis of such a complex molecule would likely involve multiple steps, starting from simpler precursors. A general approach might include:

• Formation of the Benzimidazole Core: This could involve condensation reactions between appropriate diamines and dicarboxylic acids or their derivatives.

• Introduction of the Triazine Rings: This might involve nucleophilic substitution or addition reactions with appropriate triazine precursors.

• Attachment of the Pyridine Ring: This could be achieved through cross-coupling reactions or direct substitution.

• Introduction of the Morpholine Moiety: This might involve alkylation reactions with a suitable morpholine derivative.

Potential Applications

Given its complex structure, this compound could have various potential applications:

• Pharmaceuticals: The presence of multiple heterocyclic rings suggests potential biological activity, such as anticancer, antimicrobial, or antiviral properties.

• Materials Science: The compound's structure might also be of interest in materials science for its optical or electrical properties.

Research Findings

While specific research findings on this exact compound are not available, studies on similar compounds provide insights into potential biological activities:

• Antimicrobial Activity: Compounds with benzimidazole and triazine rings have shown antimicrobial properties.

• Anticancer Activity: The presence of multiple aromatic rings could contribute to DNA binding or other anticancer mechanisms.